Cas no 7535-59-3 ((S)-1-Benzyl-5-carboxy-2-pyrrolidinone)

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone structure
7535-59-3 structure
Product Name:(S)-1-Benzyl-5-carboxy-2-pyrrolidinone
CAS No:7535-59-3
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD00797915
CID:539683
PubChem ID:10900113
Update Time:2025-04-19

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 5-oxo-1-(phenylmethyl)-
    • (S)-1-BENZYL-5-CARBOXY-2-PYRROLIDINONE
    • AKOS022182614
    • (S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
    • Proline, 5-oxo-1-(phenylmethyl)-
    • MFCD00797915
    • (2R)-1-benzyl-5-oxo-2-pyrrolidinecarboxylic acid
    • (2S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
    • N-benzyl-L-pyroglutamic acid
    • SCHEMBL288651
    • MOHLVDJRXGVGOM-JTQLQIEISA-N
    • 5-oxo-1-(phenylmethyl)proline
    • 5-Oxo-1-(phenylmethyl)-proline
    • N-benzyl-5-oxo-proline
    • (S)-5-oxo-1-(phenylmethyl)-2-pyrrolidinecarboxylic acid
    • CHEMBL395089
    • (+)-N-benzylpyroglutamic acid
    • CS-0204502
    • (S)-1-benzyl-5-carboxy-2-pyrrolidinone, AldrichCPR
    • (+/-)-N-benzylpyroglutamic acid
    • 7535-59-3
    • AB3094
    • N-benzyl (s)-pyroglutamic acid
    • AS-7007
    • (S)-1-Benzyl-5-carboxy-2-pyrrolidinone
    • MDL: MFCD00797915
    • Inchi: 1S/C12H13NO3/c14-11-7-6-10(12(15)16)13(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m0/s1
    • InChI Key: MOHLVDJRXGVGOM-JTQLQIEISA-N
    • SMILES: O=C1CC[C@@H](C(=O)O)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 90°C
  • Boiling Point: 471.3±45.0 °C at 760 mmHg
  • Flash Point: 238.8±28.7 °C
  • PSA: 57.61
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Security Information

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Pricemore >>

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(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7535-59-3)(S)-1-Benzyl-5-carboxy-2-pyrrolidinone
Order Number:A1173318
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:25
Price ($):1253.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:7535-59-3)(S)-1-Benzyl-5-carboxy-2-pyrrolidinone
A1173318
Purity:99%
Quantity:25g
Price ($):1253.0
Email